Cas no 77001-50-4 (1,4,7,10,13-Benzopentaoxacyclopentadecin-15-amine,2,3,5,6,8,9,11,12-octahydro-16-nitro-)

• Product Name: 1,4,7,10,13-Benzopentaoxacyclopentadecin-15-amine,2,3,5,6,8,9,11,12-octahydro-16-nitro-
• CAS No: 77001-50-4
• MF: C₁₄H₂₀N₂O₇
• MW: 328.317804336548
• CID: 548708
• PubChem ID: 5098453
• Update Time: 2025-04-19

1,4,7,10,13-Benzopentaoxacyclopentadecin-15-amine,2,3,5,6,8,9,11,12-octahydro-16-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10,13-Benzopentaoxacyclopentadecin-15-amine,2,3,5,6,8,9,11,12-octahydro-16-nitro-
• 17-nitro-2,5,8,11,14-pentaoxabicyclo[13.4.0]nonadeca-1(15),16,18-trien-18-amine
• 4,-Amino-5-Nitrobenzo-15-Crown-5
• 15-Amino-16-nitrobenzo<15>krone-5
• 2,3,5,6,8,9,11,12-Octahydro-16-nitro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-amin
• 4'-Amino-5'-nitro-2,3-didehydrobenzo-15-crown-5
• 4'-Amino-5'-nitrobenzo-15-crown-5
• Aminonitrobenzo[15]krone-5
• 4,-Amino-5'-nitrobenzo-15-crown-5
• FT-0719406
• SCHEMBL1247180
• AKOS015889249
• 18-nitro-2,5,8,11,14-pentaoxabicyclo[13.4.0]nonadeca-1(15),16,18-trien-17-amine
• 16-nitro-2,3,5,6,8,9,11,12-octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecin-15-amine
• 77001-50-4
• 4'-Amino-5'-nitrobenzo-15-crown-5, 97%
• SR-01000390010-1
• DTXSID90408293
• AKOS001586291
• SR-01000390010
• 16-nitro-2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-amine
• STL089738

• Inchi： 1S/C14H20N2O7/c15-11-9-13-14(10-12(11)16(17)18)23-8-6-21-4-2-19-1-3-20-5-7-22-13/h9-10H,1-8,15H2
• InChI Key： PSFJQUGCUJJHIS-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCOCCOC2C=C(C(=CC1=2)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 328.12700
• Monoisotopic Mass: 328.12705098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.237
• Melting Point: 148-151 °C(lit.)
• Boiling Point: 528°C at 760 mmHg
• Flash Point: 273.2°C
• Refractive Index: 1.517
• PSA: 117.99000
• LogP: 2.10240

1,4,7,10,13-Benzopentaoxacyclopentadecin-15-amine,2,3,5,6,8,9,11,12-octahydro-16-nitro- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• FLUKA BRAND F CODES：9
• Hazardous Material Identification：
• Risk Phrases：R36/37/38